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Compound of Interest

Compound Name: 3,4,5-Trimethylhexanoic acid

CAS No.: 874007-83-7

Cat. No.: B2810355

Get Quote

Executive Summary: Immediate Action Directive
Do not dispose of 3,4,5-trimethylhexanoic acid down the drain. This compound is a branched

organic acid.[1][2] While less common than its isomer isononanoic acid (3,5,5-

trimethylhexanoic acid), it shares the same critical disposal profile: it is corrosive, combustible,

and toxic to aquatic life.[1][2]

Primary Disposal Route: Hazardous Waste Stream (Non-Halogenated Organic Acid).[2]

Immediate Hazard: Causes serious eye damage (Category 1) and skin irritation.[2]

RCRA Status: Likely D002 (Corrosive) if pH ≤ 2.[1][2][3]

Chemical Profile & Risk Assessment
As a Senior Application Scientist, I emphasize that safe disposal begins with understanding the

molecule's behavior. 3,4,5-Trimethylhexanoic acid is a C9 branched carboxylic acid.[1][2] Its

lipophilic tail (trimethylhexyl group) makes it immiscible with water, while the carboxyl head

group (-COOH) provides acidity.[1][2]
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Property Value / Description Operational Implication

CAS Number 874007-83-7 (Specific Isomer)

Use for precise labeling.[1][2]

[4] If unavailable in software,

use "Branched C9 Carboxylic

Acid".[1][2]

Acidity (pKa) ~4.8 (Predicted)

Weak acid, but concentrated

forms can cause chemical

burns.[2]

Flash Point
>100°C (Estimated based on

isomers)

Combustible, but not

Flammable (D001) under

standard transport definitions.

[1][2]

Solubility
Low in water; Soluble in

organics

Do not dilute with water for

disposal; it will form a separate

layer.[1][2]

Incompatibility
Bases, Oxidizers, Reducing

Agents

Segregate strictly from caustic

waste (e.g., Sodium

Hydroxide) to prevent

exothermic eruptions.[1][2][5]

Regulatory Framework (RCRA Compliance)
In the United States, waste characterization is mandated by the Resource Conservation and

Recovery Act (RCRA).[2]

Waste Code D002 (Corrosive): If the waste solution has a pH ≤ 2, it is a D002 hazardous

waste.[1][2][3]

Waste Code D001 (Ignitable): Only applicable if the waste formulation contains flammable

solvents (Flash point < 60°C).[1][2] Pure 3,4,5-trimethylhexanoic acid generally does not

meet this criteria but is often mixed with solvents that do.[1][2]

Non-Halogenated Organic: This material contains no Fluorine, Chlorine, Bromine, or Iodine.

[1][2] Do not mix with halogenated waste (e.g., Chloroform, DCM), as this dramatically
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increases disposal costs and complicates incineration.[1][2]

Step-by-Step Disposal Protocol
Phase 1: Segregation & Container Selection
The Golden Rule: Never mix organic acids with organic bases or oxidizers.[1]

Select Container: Use a chemically compatible container. High-Density Polyethylene (HDPE)

or Amber Glass are standard.[1][2]

Why? Metal containers can corrode.[1][2] HDPE is resistant to weak organic acids.[1]

Verify Empty: Ensure the container is free of incompatible residues (specifically bleach or

strong bases).[1]

Phase 2: Waste Transfer
Don PPE: Neoprene or Nitrile gloves (double gloving recommended), safety goggles, and

lab coat.[1][2]

Fume Hood: Perform all transfers inside a certified chemical fume hood to mitigate inhalation

of vapors.[1]

Transfer: Pour the liquid slowly using a funnel.

Note: If the acid is solid or viscous (common for high MW acids in cold labs), gently warm

to liquefy or dissolve in a minimal amount of a compatible non-halogenated solvent (e.g.,

Ethanol) if permitted by your specific waste profile.[2]

Phase 3: Labeling
Attach a hazardous waste tag immediately upon the first drop entering the container.[1]

Chemical Name: Write "3,4,5-Trimethylhexanoic Acid" (No abbreviations/formulas).

Hazards: Check "Corrosive" and "Toxic".[1][4][6]

Constituents: If solvated, list the solvent and approximate % (e.g., "3,4,5-Trimethylhexanoic
Acid (10%) in Ethanol (90%)").
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Phase 4: Storage & Pickup
Cap Tightly: Do not leave funnels in the bottle.

Secondary Containment: Place the bottle in a polyethylene tray capable of holding 110% of

the volume.

Request Pickup: Contact your EHS or waste vendor (e.g., Veolia, Clean Harbors) for

incineration.[1][2]

Spill Management (Emergency Procedure)
In the event of a benchtop spill (<500 mL):

Evacuate & Ventilate: Alert nearby personnel.

Neutralize:

Do not use water (it spreads the hydrophobic acid).[2]

Apply a dry weak base (Sodium Carbonate or Sodium Bicarbonate) or a commercial acid

spill pillow.[2]

Observation: Wait for the bubbling (CO2 evolution) to cease.[2]

Collect: Scoop the resulting paste into a plastic bag/container.

Label: Label as "Spill Debris: 3,4,5-Trimethylhexanoic Acid (Neutralized)". Dispose of as

hazardous waste.[1]

Decision Logic: Waste Stream Determination
The following diagram illustrates the logical flow for categorizing this waste to ensure

compliance and safety.
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Waste: 3,4,5-Trimethylhexanoic Acid

Is it mixed with other chemicals?

Does mixture contain Halogens?
(Cl, Br, F, I)

Yes

Stream A: Non-Halogenated
Organic Acid Waste

No (Pure)

Is the solvent Flammable?
(FP < 60°C)

No

Stream B: Halogenated
Solvent Waste

Yes

No

Stream C: Flammable
Organic Waste

Yes

Label: D002 (Corrosive)Label: D001 (Ignitable) + D002

Click to download full resolution via product page

Figure 1: Decision tree for categorizing 3,4,5-trimethylhexanoic acid waste based on mixtures

and solvent properties.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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